molecular formula C14H20N2O5 B8775852 tert-Butyl (3-(4-nitrophenoxy)propyl)carbamate

tert-Butyl (3-(4-nitrophenoxy)propyl)carbamate

Cat. No. B8775852
M. Wt: 296.32 g/mol
InChI Key: ODYOEOLRSMUMLB-UHFFFAOYSA-N
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Description

Tert-Butyl (3-(4-nitrophenoxy)propyl)carbamate is a useful research compound. Its molecular formula is C14H20N2O5 and its molecular weight is 296.32 g/mol. The purity is usually 95%.
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properties

Product Name

tert-Butyl (3-(4-nitrophenoxy)propyl)carbamate

Molecular Formula

C14H20N2O5

Molecular Weight

296.32 g/mol

IUPAC Name

tert-butyl N-[3-(4-nitrophenoxy)propyl]carbamate

InChI

InChI=1S/C14H20N2O5/c1-14(2,3)21-13(17)15-9-4-10-20-12-7-5-11(6-8-12)16(18)19/h5-8H,4,9-10H2,1-3H3,(H,15,17)

InChI Key

ODYOEOLRSMUMLB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCCOC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (2.48 g, 98.1 mmol) (Aldrich, 95%) in tetrahydrofuran (150 mL) was added a solution of 3-(Boc-amino)-1-propanol (8.1 g, 46.8 mmol) (Aldrich) in tetrahydrofuran (25 mL) at −10° C. After stirred for 15 minutes, the reaction was allowed to warm to room temperature and stirred for a further 30 minute. To this mixture was added a solution of 1-fluoro-4-nitro-benzene (6.92 g, 49.07 mmol) (Aldrich) and the reaction was stirred at room temperature for 2 hours. The resulting mixture was poured in cool aqueous ammonium chloride solution (100 mL). The aqueous layer was extracted with ethyl acetate (3×40 mL) and the combined organic extracts were washed with brine (3×30 mL), dried (Na2SO4) and evaporated in vacuo. The residue was purified on silica gel with 85:15 hexane/ethyl acetate to provide [3-(4-nitrophenoxy)propyl]carbamic acid tert-butyl ester (10.6 g, 73% yield) as light yellow solid. MS (ES) MH+=297.
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2.48 g
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150 mL
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8.1 g
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25 mL
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6.92 g
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100 mL
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